Cas no 1189483-84-8 (N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride)

• Product Name: N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride
• CAS No: 1189483-84-8
• MF: C₂₁H₃₆ClN₃O₃S
• MW: 446.046843528748
• CID: 6268141
• PubChem ID: 18571804
• Update Time: 2025-07-17

N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride
• 2-propyl-N-(2-(4-tosylpiperazin-1-yl)ethyl)pentanamide hydrochloride
• N-{2-[4-(4-METHYLBENZENESULFONYL)PIPERAZIN-1-YL]ETHYL}-2-PROPYLPENTANAMIDE HYDROCHLORIDE
• AKOS026681682
• F2279-0481
• N-[2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl]-2-propylpentanamide;hydrochloride
• 1189483-84-8

• Inchi： 1S/C21H35N3O3S.ClH/c1-4-6-19(7-5-2)21(25)22-12-13-23-14-16-24(17-15-23)28(26,27)20-10-8-18(3)9-11-20;/h8-11,19H,4-7,12-17H2,1-3H3,(H,22,25);1H
• InChI Key： SWSGNCRZQFOZNU-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(C)=CC=1)(N1CCN(CCNC(C(CCC)CCC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 445.2165909g/mol
• Monoisotopic Mass: 445.2165909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 554
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride

Professional Introduction to N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride (CAS No. 1189483-84-8)

N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride, identified by its CAS number 1189483-84-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties.

The molecular structure of N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a piperazine ring, which is a common motif in many bioactive compounds, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the 4-methylbenzenesulfonyl group introduces a sulfonamide moiety, which is known for its ability to enhance binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride has been studied for its potential role in affecting central nervous system (CNS) function. Preliminary research indicates that this compound may interact with serotonin and dopamine receptors, which are critical for regulating mood, cognition, and motor control. Such interactions could make it a valuable candidate for the treatment of neurological and psychiatric disorders.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a crucial factor for formulation development in pharmaceutical applications. Improved solubility often translates to better bioavailability, making N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride a promising candidate for further investigation in clinical settings.

Furthermore, the synthesis and characterization of N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride have been optimized to ensure high purity and yield. Advanced synthetic techniques have been employed to minimize side reactions and impurities, ensuring that the final product meets stringent pharmaceutical standards. These efforts are essential for conducting rigorous preclinical studies and eventual clinical trials.

The pharmacokinetic properties of N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride are also under investigation. Understanding how the body processes this compound is crucial for determining appropriate dosing regimens and predicting potential side effects. Initial studies suggest that the compound exhibits moderate bioavailability and a favorable half-life, which could make it suitable for once-daily administration in therapeutic applications.

In conclusion, N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}-2-propylpentanamide hydrochloride(CAS No. 1189483-84-8) represents a significant advancement in the field of pharmacological research. Its unique structure, potential biological activity, and favorable pharmacokinetic properties make it a compelling candidate for further development. As research continues to uncover new therapeutic applications, this compound holds promise for contributing to the treatment of various neurological and psychiatric disorders.